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Compound of Interest

Compound Name:
2-Hydroxy-5-

methylisophthalaldehyde

Cat. No.: B1214215 Get Quote

An In-depth Technical Guide to 2-Hydroxy-5-
methylisophthalaldehyde
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,

synthesis, and potential applications of 2-Hydroxy-5-methylisophthalaldehyde (CAS No.

7310-95-4). The information is intended for professionals in chemical research and drug

development, with a focus on experimental data and methodologies.

Molecular Identity and Physicochemical Properties
2-Hydroxy-5-methylisophthalaldehyde, also known as 2,6-Diformyl-4-methylphenol, is an

aromatic organic compound characterized by a benzene ring substituted with one hydroxyl,

one methyl, and two formyl (aldehyde) groups.[1][2] This unique structure makes it a valuable

precursor in the synthesis of more complex molecules.[1][2]

Molecular Structure
The structural arrangement of 2-Hydroxy-5-methylisophthalaldehyde is depicted below.

Caption: Molecular Structure of 2-Hydroxy-5-methylisophthalaldehyde.
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Physicochemical and Computed Properties
The key properties of 2-Hydroxy-5-methylisophthalaldehyde are summarized in the tables

below. This data is essential for designing reaction conditions, purification protocols, and for

computational modeling studies.

Table 1: General and Physical Properties

Property Value Reference(s)

CAS Number 7310-95-4 [2]

Molecular Formula C₉H₈O₃ [2]

Molecular Weight 164.16 g/mol [3]

Appearance
Light yellow to beige crystalline

powder or needles
[2]

Melting Point 128-130 °C [2]

Solubility
Soluble in organic solvents;

Insoluble in water
[2]

Table 2: Computed Chemical Properties

Property Value Source

pKa (Predicted) 6.69 ± 0.23 [2]

logP (Octanol/Water) 1.326 Cheméo

Topological Polar Surface Area 54.4 Å² Guidechem

Hydrogen Bond Donor Count 1 Guidechem

Hydrogen Bond Acceptor

Count
3 Guidechem

Rotatable Bond Count 2 Guidechem
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Synthesis and Experimental Protocols
The primary route for synthesizing 2-Hydroxy-5-methylisophthalaldehyde is the Duff

reaction, which involves the formylation of a phenol.[1][4]

Synthesis via Duff Reaction
The Duff reaction utilizes hexamethylenetetramine (HMTA) as the formylating agent to

introduce aldehyde groups onto the aromatic ring of p-cresol, preferentially at the ortho

positions to the hydroxyl group.[1][4]
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Caption: Experimental workflow for the synthesis of 2-Hydroxy-5-methylisophthalaldehyde.

Detailed Experimental Protocol: Synthesis
The following protocol is a representative procedure based on the principles of the Duff

reaction.
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Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine p-cresol

and hexamethylenetetramine (HMTA) in a 1:2 molar ratio.[1]

Solvent Addition: Add a suitable solvent, such as glacial acetic acid or glycerol, to the flask.

Heating: Heat the reaction mixture to reflux, typically around 120°C, and maintain this

temperature for 6 to 8 hours with continuous stirring.[1]

Hydrolysis: After cooling, the intermediate imine is hydrolyzed. Add an aqueous acid solution

(e.g., dilute sulfuric acid or hydrochloric acid) to the reaction mixture and heat for a short

period (e.g., 30 minutes) to convert the intermediate to the final aldehyde product.

Isolation: Isolate the crude product by filtration if it precipitates, or by extraction with an

appropriate organic solvent (e.g., ethyl acetate).

Purification: Purify the crude product by recrystallization from a suitable solvent system (e.g.,

ethanol/water) or by column chromatography to yield pure 2-Hydroxy-5-
methylisophthalaldehyde.

Chemical Reactivity and Applications
The presence of two aldehyde groups and a phenolic hydroxyl group makes 2-Hydroxy-5-
methylisophthalaldehyde a versatile building block for synthesizing complex molecules,

particularly Schiff base ligands.[1]

Synthesis of Schiff Base Ligands
This compound readily undergoes condensation reactions with primary amines to form Schiff

bases (imines). The dual aldehyde functionality allows for the formation of binucleating ligands

capable of coordinating with two metal centers.[1]
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Caption: Logical workflow from starting material to Schiff base ligands and metal complexes.

Detailed Experimental Protocol: Schiff Base Synthesis
The following is a general protocol for the synthesis of a Schiff base from 2-Hydroxy-5-
methylisophthalaldehyde.

Dissolution: Dissolve 2-Hydroxy-5-methylisophthalaldehyde (1 equivalent) in a suitable

solvent, such as ethanol or methanol, in a round-bottom flask.

Amine Addition: Add the primary amine (2 equivalents) to the solution. A catalytic amount of

acid (e.g., a few drops of acetic acid) can be added to facilitate the reaction.

Reaction: Stir the mixture at room temperature or under reflux for a period ranging from a

few hours to overnight, depending on the reactivity of the amine.
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Isolation: The Schiff base product often precipitates from the solution upon cooling. Collect

the solid by vacuum filtration.

Purification: Wash the collected solid with cold solvent to remove unreacted starting

materials and dry the product. Further purification can be achieved by recrystallization if

necessary.

Biological Activity and Potential Signaling Pathways
While research on the parent compound is ongoing, it has been noted for its potential

antioxidant and antimicrobial properties.[2] More extensive research has been conducted on

structurally related hydroxy-aldehydes and the Schiff base complexes derived from them, which

have demonstrated significant biological activities, including anticancer effects through the

induction of apoptosis.[1][5][6]

Pro-Apoptotic Activity in Cancer Cells
Studies on closely related compounds like 2'-hydroxycinnamaldehyde (HCA) have elucidated

potential mechanisms for inducing apoptosis in cancer cells. These mechanisms are believed

to involve the modulation of key signaling pathways, including STAT3, MAPK/JNK, and the

intrinsic mitochondrial pathway.[5][6][7]

The diagram below illustrates a plausible signaling cascade initiated by such a compound,

leading to programmed cell death.
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Caption: Plausible signaling pathway for apoptosis induction by hydroxy-aldehyde compounds.
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Antimicrobial Activity
Derivatives of 2-Hydroxy-5-methylisophthalaldehyde, particularly their metal complexes,

have been investigated for antimicrobial properties. For instance, a study on a copper(II) Schiff

base complex derived from a similar aldehyde demonstrated significant activity against bacteria

like Staphylococcus aureus and Escherichia coli, as well as against certain fungi.[1] While

specific Minimum Inhibitory Concentration (MIC) values for the parent compound are not widely

reported, the data from its derivatives suggest a promising area for further research.

Table 3: Example Biological Activities of Related Schiff Base Complexes

Compound Type Biological Activity
Key Research
Finding

Reference

Copper(II) Schiff Base

Complex
Antioxidant

Exhibited higher

DPPH radical

scavenging activity

(IC₅₀ = 66.4 μM) than

other tested

compounds.

[1]

Copper(II) Schiff Base

Complex
Antimicrobial

Showed the most

significant activity

against

Staphylococcus

aureus and

Escherichia coli.

[1]

Conclusion
2-Hydroxy-5-methylisophthalaldehyde is a key chemical intermediate with a well-defined

structure and accessible synthesis routes. Its primary value lies in its role as a precursor for a

wide range of Schiff base ligands and their corresponding metal complexes. The emerging

evidence of biological activity, including potential anticancer and antimicrobial effects of its

derivatives, positions this compound as a molecule of significant interest for future research in

medicinal chemistry and materials science. The experimental protocols and pathway analyses
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provided in this guide offer a solid foundation for researchers aiming to explore the potential of

this versatile molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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